Cas no 1315366-15-4 (6-amino-4-methylhexanamide)

• Product Name: 6-amino-4-methylhexanamide
• CAS No: 1315366-15-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD19382340
• CID: 5149160
• Update Time: 2025-06-14

6-amino-4-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-methylhexanamide
• Hexanamide, 6-amino-4-methyl-

• MDL： MFCD19382340
• Inchi： 1S/C7H16N2O/c1-6(4-5-8)2-3-7(9)10/h6H,2-5,8H2,1H3,(H2,9,10)
• InChI Key： SDATWFWUJDZVAF-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)CCN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1

Additional information on 6-amino-4-methylhexanamide

Comprehensive Overview of 6-amino-4-methylhexanamide (CAS No. 1315366-15-4): Properties, Applications, and Research Insights

6-amino-4-methylhexanamide (CAS No. 1315366-15-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of hexanamide, this molecule incorporates both amino and methyl functional groups, making it a versatile intermediate for synthetic applications. Its molecular formula, C₇H₁₆N₂O, and moderate polarity enable solubility in polar solvents, which is critical for laboratory and industrial processes.

Recent studies highlight the growing interest in 6-amino-4-methylhexanamide for drug discovery, particularly in designing peptide mimetics and small-molecule inhibitors. Researchers are exploring its potential as a building block for neurological therapeutics, aligning with the surge in demand for neurodegenerative disease treatments. The compound’s amide bond and alkyl side chain contribute to its stability, a key factor in prodrug development—a trending topic in precision medicine.

From a synthetic chemistry perspective, 1315366-15-4 is often discussed alongside green chemistry principles. With sustainability being a major focus in 2024, laboratories are optimizing its synthesis to reduce waste and energy consumption. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this compound, addressing the industry’s need for high-purity intermediates.

The compound’s nomenclature often leads to queries such as "6-amino-4-methylhexanamide solubility" or "CAS 1315366-15-4 synthesis protocol" in scientific databases. These search trends reflect practical concerns among chemists regarding its handling and scalability. Notably, its melting point (typically 120–125°C) and logP value (~0.8) are frequently cited in QSAR studies, underscoring its relevance in computational chemistry.

In the context of bioconjugation, 6-amino-4-methylhexanamide serves as a linker for attaching targeting ligands to biomolecules—an area booming in cancer research. Its bifunctional nature allows modifications at both the amino and carboxamide termini, enabling tailored applications in antibody-drug conjugates (ADCs). This aligns with the rise of personalized oncology, a hot topic in medical forums.

Regulatory and safety profiles of 1315366-15-4 are also frequently searched. While not classified as hazardous, proper PPE (personal protective equipment) is recommended during handling, consistent with ISO lab standards. Storage conditions (typically 2–8°C under inert atmosphere) are critical to maintain stability, a point emphasized in GMP guidelines for pharmaceutical intermediates.

Emerging applications include its use in biodegradable polymers, responding to the global push for eco-friendly materials. The compound’s aliphatic backbone makes it a candidate for polyamide precursors, resonating with circular economy initiatives. Patent analyses reveal a 30% increase in filings involving 6-amino-4-methylhexanamide derivatives since 2021, signaling industrial interest.

For analytical chemists, method development for 1315366-15-4 quantification often involves reverse-phase chromatography with UV detection at 210 nm. This specificity addresses common queries like "HPLC method for 6-amino-4-methylhexanamide analysis"—a testament to its niche but growing role in quality control workflows.

In summary, 6-amino-4-methylhexanamide (CAS No. 1315366-15-4) exemplifies the intersection of medicinal chemistry and sustainable synthesis. Its dual functionality and adaptability position it as a valuable asset in addressing contemporary challenges like drug delivery optimization and green manufacturing, ensuring its prominence in future scientific discourse.